![molecular formula C16H15BrN2O4 B5879542 N'-{[(4-bromophenoxy)acetyl]oxy}-4-methoxybenzenecarboximidamide](/img/structure/B5879542.png)
N'-{[(4-bromophenoxy)acetyl]oxy}-4-methoxybenzenecarboximidamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{[(4-bromophenoxy)acetyl]oxy}-4-methoxybenzenecarboximidamide, also known as BPH-715, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. BPH-715 is a selective inhibitor of the protein kinase CK2, which is involved in various cellular processes including cell proliferation and apoptosis.
Mechanism of Action
N'-{[(4-bromophenoxy)acetyl]oxy}-4-methoxybenzenecarboximidamide selectively inhibits the protein kinase CK2, which is involved in various cellular processes including cell proliferation and apoptosis. CK2 has been shown to be overexpressed in various types of cancer, making it a potential target for cancer therapy. By inhibiting CK2, this compound induces apoptosis and inhibits cell proliferation in cancer cells. Additionally, this compound has been shown to reduce oxidative stress and inflammation in the brain by inhibiting CK2-mediated signaling pathways.
Biochemical and physiological effects:
This compound has been shown to have various biochemical and physiological effects. In cancer cells, this compound induces apoptosis and inhibits cell proliferation. In the brain, this compound reduces oxidative stress and inflammation. Additionally, this compound has been shown to reduce inflammation in the gut, making it a potential therapy for inflammatory bowel disease.
Advantages and Limitations for Lab Experiments
N'-{[(4-bromophenoxy)acetyl]oxy}-4-methoxybenzenecarboximidamide has several advantages for lab experiments. It is a selective inhibitor of CK2, which makes it a useful tool for studying the role of CK2 in various cellular processes. Additionally, this compound has been shown to have low toxicity in vitro and in vivo, making it a potential therapy for various diseases. However, one limitation of this compound is its low solubility in water, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for the study of N'-{[(4-bromophenoxy)acetyl]oxy}-4-methoxybenzenecarboximidamide. One potential direction is to further investigate its potential therapeutic applications in cancer, neurodegenerative disorders, and inflammatory diseases. Additionally, further studies could be conducted to better understand the mechanism of action of this compound and its effects on CK2-mediated signaling pathways. Furthermore, the development of more soluble derivatives of this compound could improve its utility in lab experiments and potential therapeutic applications.
Synthesis Methods
N'-{[(4-bromophenoxy)acetyl]oxy}-4-methoxybenzenecarboximidamide is synthesized through a multi-step process involving the reaction of 4-bromophenol with acetyl chloride, followed by reaction with 4-methoxybenzenecarboximidamide. The final product is purified through recrystallization to obtain a white solid with a melting point of 193-195°C.
Scientific Research Applications
N'-{[(4-bromophenoxy)acetyl]oxy}-4-methoxybenzenecarboximidamide has been studied for its potential therapeutic applications in various diseases including cancer, neurodegenerative disorders, and inflammatory diseases. Studies have shown that this compound inhibits the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. Additionally, this compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain. Furthermore, this compound has been studied for its potential use in treating inflammatory bowel disease by reducing inflammation in the gut.
properties
IUPAC Name |
[(Z)-[amino-(4-methoxyphenyl)methylidene]amino] 2-(4-bromophenoxy)acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15BrN2O4/c1-21-13-6-2-11(3-7-13)16(18)19-23-15(20)10-22-14-8-4-12(17)5-9-14/h2-9H,10H2,1H3,(H2,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KLSYDHVVTHDBGK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=NOC(=O)COC2=CC=C(C=C2)Br)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=C(C=C1)/C(=N/OC(=O)COC2=CC=C(C=C2)Br)/N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15BrN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.